Cas no 1486470-42-1 ((3S,4S)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid)

(3S,4S)-4-(Difluoromethyl)pyrrolidine-3-carboxylic acid is a chiral pyrrolidine derivative featuring a difluoromethyl group at the 4-position and a carboxylic acid moiety at the 3-position. This compound serves as a valuable building block in medicinal chemistry, particularly for the design of protease inhibitors and other biologically active molecules. The stereospecific (3S,4S) configuration ensures precise spatial orientation, enhancing binding affinity to target proteins. The difluoromethyl group improves metabolic stability and modulates electronic properties, while the carboxylic acid functionality allows for further derivatization or salt formation. Its rigid pyrrolidine scaffold contributes to conformational restraint, favoring selective interactions with biological targets. This compound is particularly useful in structure-activity relationship studies for optimizing pharmacokinetic properties.

(3S,4S)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid structure

1486470-42-1 structure

Product Name:(3S,4S)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid

CAS No:1486470-42-1

MF:C₆H₉F₂NO₂

MW:165.13796877861

MDL:MFCD20441570

CID:5209732

PubChem ID:54595330

Update Time:2026-03-06

(3S,4S)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (3S,4S)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid
- starbld0042441
- rac-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid
- EN300-251369
- 1486470-42-1
- AKOS026740756
- F93553
- rel-(3R,4R)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid
- 1394116-53-0
- EN300-86504
- MDL： MFCD20441570
- Inchi： 1S/C6H9F2NO2/c7-5(8)3-1-9-2-4(3)6(10)11/h3-5,9H,1-2H2,(H,10,11)/t3-,4-/m1/s1
- InChI Key： GWUOTCZXZDZSIG-QWWZWVQMSA-N
- SMILES： N1C[C@@H](C(F)F)[C@H](C(O)=O)C1

Computed Properties

Exact Mass: 165.06013485g/mol
Monoisotopic Mass: 165.06013485g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.1
Topological Polar Surface Area: 49.3Å²

(3S,4S)-4-(difluoromethyl)pyrrolidine-3-carboxylic acid Pricemore >>

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